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Compound of Interest

Compound Name: 2-fluoro-N-phenylaniline

Cat. No.: B1350581 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents is paramount. This document provides a comprehensive, step-

by-step guide for the proper disposal of 2-fluoro-N-phenylaniline, ensuring the safety of

laboratory personnel and compliance with environmental regulations. While a specific Safety

Data Sheet (SDS) for 2-fluoro-N-phenylaniline was not located, the following procedures are

based on best practices for analogous compounds, such as 2-fluoroaniline, and general

guidelines for hazardous chemical waste.

Quantitative Data and Physical Properties
The table below summarizes the known quantitative data for 2-fluoro-N-phenylaniline and the

closely related compound 2-fluoroaniline. This information is critical for assessing the risks

associated with its handling and disposal.
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Property Value Compound

Molecular Formula C₁₂H₁₀FN 2-fluoro-N-phenylaniline[1]

Molecular Weight 187.22 g/mol 2-fluoro-N-phenylaniline[1]

Physical State Liquid[1] 2-fluoro-N-phenylaniline[1]

Appearance Yellow to colorless oil[1] 2-fluoro-N-phenylaniline[1]

Boiling Point 111-112 °C at 3 Torr[1] 2-fluoro-N-phenylaniline[1]

Flash Point 60 °C (140 °F) - closed cup 2-fluoroaniline[2][3]

Relative Density 1.15 g/mL at 20 °C 2-fluoroaniline[3]

Water Solubility Slightly soluble 2-fluoroaniline[2]

Experimental Protocol: Step-by-Step Disposal
Procedure
The proper disposal of 2-fluoro-N-phenylaniline is a critical safety and environmental

responsibility and must be managed as hazardous waste.[4] Under no circumstances should it

be disposed of in regular trash or poured down the drain.[4] The following protocol outlines the

mandatory steps for its safe disposal.

1. Personal Protective Equipment (PPE):

Before handling the chemical, ensure appropriate PPE is worn. This includes:

Chemical-resistant gloves (e.g., nitrile).

Safety goggles or a face shield.[5]

A lab coat.[5]

In case of insufficient ventilation, use a suitable respirator.[5]

2. Waste Segregation and Collection:
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Do not mix 2-fluoro-N-phenylaniline waste with other waste streams.

Collect waste in a dedicated, properly labeled hazardous waste container. The container

should be made of a compatible material and have a secure lid.

The label should clearly identify the contents as "Hazardous Waste: 2-fluoro-N-
phenylaniline" and include the appropriate hazard symbols.

3. Spill Management:

In the event of a spill, immediately evacuate the area.

Remove all sources of ignition.[3][6]

Ensure adequate ventilation.

Absorb the spill with an inert, non-combustible material such as sand, silica gel, or

vermiculite.[4][6]

Carefully collect the absorbed material using spark-proof tools and place it into the

designated hazardous waste container.[6]

Clean the spill area thoroughly with a suitable solvent, and collect the cleaning materials as

hazardous waste.

4. Empty Container Disposal:

"Empty" containers that held 2-fluoro-N-phenylaniline must also be treated as hazardous

waste unless properly decontaminated.

To decontaminate, triple rinse the container with a suitable solvent (e.g., acetone or

methanol).

The rinsate from this process must be collected and disposed of as hazardous waste.[4]

After triple rinsing, the container can be disposed of as non-hazardous waste, but it is

recommended to deface the label before disposal.[4]
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5. Storage of Hazardous Waste:

Store the sealed hazardous waste container in a designated, well-ventilated, and cool area,

away from incompatible materials such as acids, strong oxidizing agents, acid anhydrides,

and acid chlorides.[6]

The storage area should be secure and under the control of trained personnel.

6. Arrangement for Professional Disposal:

This material and its container must be disposed of as hazardous waste.[5][7]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide them with all available safety information for the waste.

Maintain accurate records of the amount of waste generated and the date of disposal.[4]

Disposal Workflow Visualization
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 2-fluoro-N-phenylaniline.
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2a. Spill Response:
Evacuate & Remove Ignition Sources
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End: Proper Disposal Complete
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Caption: Disposal workflow for 2-fluoro-N-phenylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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